9-Bromo-1-nonanol
Overview
Description
9-Bromo-1-nonanol, also known as this compound, is a useful research compound. Its molecular formula is C9H19BrO and its molecular weight is 223.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalytic Synthesis
- Use in Pd-Catalyzed Synthesis : 9-Bromo-1-nonanol has applications in palladium-catalyzed synthesis processes. For example, 1-Bromo-2-iodoethylene was utilized as a central building block in the synthesis of natural products like cis and trans bupleurynol, highlighting the compound's role in modular synthesis and cross-coupling reactions (Ghasemi, Antunes, & Organ, 2004).
Synthesis Optimization
- Intermediate in Fulvestrant Synthesis : this compound serves as an intermediate in the synthesis of pharmaceuticals, such as Fulvestrant. Research has focused on developing more efficient synthesis routes for this compound, indicating its importance in drug synthesis (Shi, 2009).
Haloboration Reactions
- Use in Haloboration Reactions : This compound is also utilized in haloboration reactions. For example, B-bromo-9-borabicyclo[3.3.1]nonane, a compound related to this compound, demonstrates reactivity in haloboration processes, which are crucial in organic synthesis (Hara, Dojo, Takinami, & Suzuki, 1983).
Ether Cleavage
- Application in Ether Cleavage : Derivatives of this compound, like B-bromo-9-borabicyclo[3.3.1]nonane, are effective in ether cleavage, showcasing their utility in selective organic transformations (Bhatt, 1978).
Synthesis of Geometrical Isomers
- Synthesis of Geometrical Isomers : Research involving this compound has contributed to the synthesis of important geometrical isomers, such as octadecadienoic acids, demonstrating its utility in the synthesis of complex organic compounds (Ofsuki, Brooker, & Funk, 1986).
Fluorescent Monomers
- Formation of Fluorescent Monomers : 9-Bromoanthracene, a compound related to this compound, is used in the creation of fluorescent monomers. This application demonstrates the compound's relevance in the development of materials with specific optical properties (Zhang, Verboom, & Reinhoudt, 2001).
Molecular Structure Studies
- Molecular Structure Determination : Studies involving derivatives of this compound contribute to the understanding of molecular structures, such as hydrogen-bonded complexes. This research provides insights into molecular interactions and configurations (Simundza, Sakore, & Sobell, 1970).
Safety and Hazards
9-Bromo-1-nonanol is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Protective measures such as wearing protective gloves, eye protection, and face protection are recommended when handling this compound .
Mechanism of Action
Target of Action
9-Bromo-1-nonanol, also known as 9-bromononan-1-ol, is an organic compound used as a reagent in organic synthesis . It is primarily used as a pharmaceutical intermediate . .
Pharmacokinetics
As a brominated alcohol, it is expected to have good solubility in organic solvents , which could potentially influence its absorption and distribution in biological systems.
Result of Action
As a pharmaceutical intermediate , its primary role is likely in the synthesis of active pharmaceutical ingredients, with the effects of the compound largely dependent on the specific drugs it helps synthesize.
Properties
IUPAC Name |
9-bromononan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19BrO/c10-8-6-4-2-1-3-5-7-9-11/h11H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USJDOLXCPFASNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCO)CCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8069016 | |
Record name | 1-Nonanol, 9-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8069016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55362-80-6 | |
Record name | 9-Bromononanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55362-80-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Nonanol, 9-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055362806 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Nonanol, 9-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Nonanol, 9-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8069016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Nonanol, 9-bromo | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.234 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is significant about the microwave irradiation method for synthesizing 9-bromo-1-nonanol compared to traditional methods?
A1: While the article doesn't directly compare the microwave irradiation method to traditional methods, it highlights the advantages of their approach. The use of microwave irradiation allows for a faster reaction rate, potentially leading to shorter reaction times. Additionally, the method boasts high selectivity for the desired product, this compound, reaching 95.2% in the reported experiments. [] This high selectivity is desirable as it simplifies purification and potentially increases the overall yield of the desired product.
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